4-Hydroxy-3-(methylsulfonamido)benzamide

• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: 4-hydroxy-3-(methanesulfonamido)benzamide
• InChI: InChI=1S/C8H10N2O4S/c1-15(13,14)10-6-4-5(8(9)12)2-3-7(6)11/h2-4,10-11H,1H3,(H2,9,12)
• InChI Key: DMKQEHMJONYTJJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C=CC(=C1)C(=O)N)O

Description

4-Hydroxy-3-(methylsulfonamido)benzamide is a benzamide derivative characterized by a hydroxy group at the 4-position and a methylsulfonamido group at the 3-position of the benzamide scaffold.

Preparation Methods

The synthesis of 4-Hydroxy-3-(methylsulfonamido)benzamide can be achieved through the direct condensation of carboxylic acids and amines. One efficient method involves the use of diatomite earth immobilized with Lewis acidic ionic liquid (diatomite earth@IL/ZrCl4) under ultrasonic irradiation . This method is advantageous due to its eco-friendly nature, low reaction times, and high yields.

Chemical Reactions Analysis

4-Hydroxy-3-(methylsulfonamido)benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The hydroxyl group can participate in substitution reactions, forming ethers or esters. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various alkylating agents for substitution reactions.

Scientific Research Applications

4-Hydroxy-3-(methylsulfonamido)benzamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structural properties make it useful in studying enzyme interactions and protein binding.

Industry: The compound is used in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Hydroxy-3-(methylsulfonamido)benzamide involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The pathways involved in these interactions are often related to the inhibition of metabolic processes or signal transduction pathways .

Comparison with Similar Compounds

Table 1: Structural Comparison of Benzamide Derivatives

Compound	Substituents (Position)	Key Functional Groups	Synthesis Reference
4-Hydroxy-3-(methylsulfonamido)benzamide	4-OH, 3-methylsulfonamido	Sulfonamide, hydroxy	Similar to
2-Hexanoylamino-1-(4-carboxyphenyl)benzamide ()	2-hexanoylamino, 1-(4-carboxyphenyl)	Acylamino, carboxy	Coupling reactions
4-Hydroxy-3-(phenylureido)benzenesulfonamide ()	4-OH, 3-phenylureido	Urea, sulfonamide	Reaction with isocyanates
4-(tert-butyl)-N-(2-chloro-4-(methylsulfonamido)benzyl)benzamide ()	4-tert-butyl, methylsulfonamido	Sulfonamide, halogen	Modular synthesis
N-(3-(Trifluoromethyl)phenyl)benzamide ()	Trifluoromethyl, sulfamoyl	Halogenated, sulfamoyl	Alkylation/hydrolysis

• Synthesis : The target compound is likely synthesized via sulfonamide coupling or alkylation, analogous to methods for 4-(3-chloropropoxyl)-3-(trifluoromethyl)benzoic acid derivatives . Urea- and thiourea-containing analogs (e.g., ) require isocyanate or thiocyanate intermediates, highlighting divergent synthetic pathways .

Table 2: Activity Profiles of Benzamide Analogs

Compound Class	Target/Activity	Key Findings	Reference
Sulfamoyl benzamides	Glucokinase activation	H-bond interaction with Arg63 (distance ~3.1 Å); sulfamoyl group critical for binding
Acylamino benzamides	PCAF HAT inhibition	2-Acylamino substituent essential; chain length irrelevant (e.g., 2-hexanoylamino: 67% inhibition at 100 μM)
Urea-linked sulfonamides	Carbonic anhydrase inhibition	4-Hydroxy-3-(phenylureido) derivatives show IC50 ~50 nM; substituent position affects potency
Trimethoxyphenyl benzamides	Tubulin polymerization inhibition	Chloro derivatives (e.g., 16d) enhance binding affinity (ΔTubulin IC50 vs. CA-4)
Dual FXR/sEH modulators	Nuclear receptor/enzyme modulation	Methylsulfonamido analogs (e.g., ) show EC50 = 20 nM (FXR), IC50 = 4.1 nM (sEH)

• Enzyme Inhibition: Unlike acylamino benzamides (), the target’s methylsulfonamido group may favor glucokinase activation () or FXR/sEH modulation () over PCAF HAT inhibition.

Structure-Activity Relationship (SAR) Insights

• Substituent Position: 3-Position: Methylsulfonamido at C3 (target) vs. ureido () or trifluoromethyl () alters steric/electronic profiles, impacting target selectivity .
• Functional Groups: Sulfonamide vs. Urea: Sulfonamides (target, ) favor ionic interactions, while ureas () engage in hydrogen bonding . Methylsulfonamido vs. Acylamino: The former’s electronegativity may enhance enzyme activation (e.g., glucokinase) over inhibition (e.g., PCAF HAT) .

Pharmacological Potential and Limitations

• Advantages : The hydroxy and methylsulfonamido groups offer dual polarity, improving bioavailability compared to highly lipophilic analogs (e.g., tert-butyl derivatives in ) .
• Limitations : Lack of halogen or extended acyl chains may reduce potency for targets like tubulin or DHFR, where such groups enhance binding () .